(Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-Hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid
(Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-Hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid
Brand Name:
Vulcanchem
CAS No.:
102769-45-9
VCID:
VC0034013
InChI:
InChI=1S/C21H32O4/c1-2-3-6-9-17(22)12-13-21-15-16(21)14-19(23)18(21)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-18,22H,2-3,5-6,8-11,14-15H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17-,18-,21-/m0/s1
SMILES:
CCCCCC(C=CC12CC1CC(=O)C2CC=CCCCC(=O)O)O
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
(Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-Hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid
CAS No.: 102769-45-9
Main Products
VCID: VC0034013
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
CAS No. | 102769-45-9 |
---|---|
Product Name | (Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-Hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid |
Molecular Formula | C21H32O4 |
Molecular Weight | 348.5 g/mol |
IUPAC Name | (Z)-7-[(1S,2R,5R)-1-[(E,3S)-3-hydroxyoct-1-enyl]-3-oxo-2-bicyclo[3.1.0]hexanyl]hept-5-enoic acid |
Standard InChI | InChI=1S/C21H32O4/c1-2-3-6-9-17(22)12-13-21-15-16(21)14-19(23)18(21)10-7-4-5-8-11-20(24)25/h4,7,12-13,16-18,22H,2-3,5-6,8-11,14-15H2,1H3,(H,24,25)/b7-4-,13-12+/t16-,17-,18-,21-/m0/s1 |
Standard InChIKey | DAPQUCOVYRBPOI-IFZJGULLSA-N |
Isomeric SMILES | CCCCC[C@@H](/C=C/[C@]12C[C@@H]1CC(=O)[C@@H]2C/C=C\CCCC(=O)O)O |
SMILES | CCCCCC(C=CC12CC1CC(=O)C2CC=CCCCC(=O)O)O |
Canonical SMILES | CCCCCC(C=CC12CC1CC(=O)C2CC=CCCCC(=O)O)O |
Synonyms | 11-deoxy-11,12-methanoprostaglandin E2 11-DM-PGE2 |
PubChem Compound | 6438945 |
Last Modified | Nov 11 2021 |
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